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Executive Summary
This application note details the protocol for the sensitive detection of Lead(II) ions (

) using Mordant Blue 18 (C.I. 16680). While Mordant Blue 18 (Chrome Fast Blue) is
historically utilized for Aluminum and Beryllium determination, its azo-dye structure containing
o,o'-dihydroxy or o-hydroxy-o'-carboxy chelating groups makes it a potent ligand for

detection.

This guide provides a self-validating workflow for researchers to establish a quantitative

spectrophotometric assay. It leverages micellar sensitization (using surfactants) to enhance the

molar absorptivity of the complex, ensuring low limits of detection (LOD) suitable for

environmental and toxicological screening.

Scientific Principles & Mechanism
The Chelation Mechanism
Mordant Blue 18 acts as a tridentate or bidentate ligand. In aqueous solution, the dye exists in

a specific tautomeric form (typically magenta/red). Upon the introduction of
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at a controlled pH, the metal ion coordinates with the azo nitrogen and the phenolic oxygen
(hydroxyl group).

This coordination stabilizes the excited state of the dye molecule, causing a bathochromic shift

(Red Shift) in the absorption spectrum. The color typically shifts from Magenta (Free Ligand) to

Deep Blue/Violet (Metal Complex).

Reaction Kinetics & Micellar Sensitization
The reaction between

and azo dyes can be slow or yield low intensity in pure aqueous media. This protocol
incorporates a surfactant (CTAB or SDS) to form micelles.

Role of Surfactant: The hydrophobic core of the micelle concentrates the dye and metal,

while the charged surface stabilizes the complex. This results in a hyperchromic effect

(increased absorbance) and improved stability.
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Figure 1: Mechanistic pathway of Lead(II) chelation by Mordant Blue 18 enhanced by micellar

media.

Experimental Protocol
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Reagents and Equipment
Spectrophotometer: Double-beam UV-Vis spectrophotometer (10 mm quartz cells).

Mordant Blue 18 Stock (0.05%): Dissolve 0.05 g of Mordant Blue 18 (CAS 6844-73-1) in

100 mL of 50% Ethanol-Water.

Lead(II) Standard Solution (1000 ppm): Dissolve 1.598 g of

in 1 L of distilled water containing 1 mL conc.

. Dilute to working standards (1–10

).

Buffer Solution (pH 6.0): Hexamine-HCl buffer or Acetate Buffer.

Preparation: Mix 0.2M Sodium Acetate and 0.2M Acetic Acid to achieve pH 6.0.

Surfactant (1%): Cetyltrimethylammonium bromide (CTAB) or Sodium Dodecyl Sulfate (SDS)

in water.

Masking Solution: 5% Thiourea (to mask Copper) and 5% Sodium Fluoride (to mask Iron).

Method Optimization (The "Scan" Phase)
Before routine analysis, the exact

must be confirmed for your specific batch of dye.

Blank: 1 mL Buffer + 1 mL Dye + 8 mL Water.

Test: 1 mL Buffer + 1 mL Dye + 1 mL Pb Standard (10 ppm) + 7 mL Water.

Scan: Run spectrum from 400 nm to 700 nm.

Result: The "Test" solution will show a new peak (likely 550–600 nm) distinct from the

"Blank." This is your analytical wavelength (

).
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Standard Operating Procedure (SOP)
Step Action Critical Note

1 Aliquot Sample

Transfer 1.0 mL of sample (or

standard) into a 10 mL

volumetric flask.

2 pH Adjustment

Add 2.0 mL of Buffer Solution

(pH 6.0). Verify pH is

.

3 Masking (Optional)

If Fe/Cu interference is

suspected, add 0.5 mL

Masking Solution.

4 Dye Addition
Add 1.5 mL of Mordant Blue 18

stock solution. Mix gently.

5 Sensitization
Add 1.0 mL of Surfactant

(CTAB/SDS).

6 Dilution
Dilute to mark (10 mL) with

distilled water.

7 Incubation

Allow to stand for 10 minutes

at room temperature for color

development.

8 Measurement
Measure Absorbance at

against a Reagent Blank.

Data Analysis & Validation
Calibration
Prepare a calibration curve using Pb standards: 0, 2, 4, 6, 8, 10

.

Plot Absorbance (Y-axis) vs. Concentration (X-axis).
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Calculate the Regression Equation:

.

Acceptance Criteria:

.

Interference Management
Mordant dyes are non-specific chelators. Interferences must be managed chemically.

Interfering Ion Masking Agent Mechanism

Sodium Fluoride (

)

Forms stable

complex, preventing dye

binding.

Thiourea

Reduces

to

and complexes it.

Cyanide (Caution)
Forms

. Alternative: pH control.[1]

Workflow Diagram
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Figure 2: Step-by-step experimental workflow for Pb(II) determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Spectrophotometric Determination of
Lead(II) Using Mordant Blue 18]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12277993/docs#application-note-spectrophotometric-
determination-of-lead-ii-using-mordant-blue-18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12277993/docs?utm_src=pdf-body#application-note-spectrophotometric-determination-of-lead-ii-using-mordant-blue-18
http://www.worlddyevariety.com/mordant-dyes/mordant-blue-18.html
https://www.researchgate.net/publication/222997612_Transport_of_hexavalent_chromium_through_anion-exchange_membranes
https://www.researchgate.net/publication/222527265
http://stainsfile.info/StainsFile/dyes/classification/mordant.htm
https://www.benchchem.com/product/b12277993?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/222997612_Transport_of_hexavalent_chromium_through_anion-exchange_membranes
https://www.benchchem.com/product/b12277993/docs#application-note-spectrophotometric-determination-of-lead-ii-using-mordant-blue-18
https://www.benchchem.com/product/b12277993/docs#application-note-spectrophotometric-determination-of-lead-ii-using-mordant-blue-18
https://www.benchchem.com/product/b12277993/docs#application-note-spectrophotometric-determination-of-lead-ii-using-mordant-blue-18
https://www.benchchem.com/product/b12277993/docs#application-note-spectrophotometric-determination-of-lead-ii-using-mordant-blue-18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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